molecular formula C10H13LiN2O2 B2818022 Lithium;2,6-dimethyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-3-carboxylate CAS No. 2418643-76-0

Lithium;2,6-dimethyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-3-carboxylate

Cat. No.: B2818022
CAS No.: 2418643-76-0
M. Wt: 200.17
InChI Key: OVZIYVRUOBZGQX-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a derivative of the 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine family . Compounds in this family are known to exhibit a wide variety of biological activities including anti-microbial, analgesic, antipyretic, and anti-inflammatory properties .


Synthesis Analysis

The synthesis of similar compounds, such as 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide, involves condensation with aromatic aldehydes in ethanol at reflux . The synthesis was accomplished in six steps from commercially available 2-amino pyrimidine .


Molecular Structure Analysis

The structures of the synthesized compounds were confirmed by 1H, 13C NMR, Mass, and IR spectral data .


Chemical Reactions Analysis

Hydrazones, which are formed by the replacement of the oxygen of carbonyl compounds with the –NNH2 functional group, are known to exhibit a wide variety of biological activities . They are mainly synthesized by refluxing the appropriate quantity of substituted hydrazines/hydrazides with ketones and aldehydes in suitable solvents .

Scientific Research Applications

Synthesis and Chemical Transformations

  • Aromatization and Dehydrogenation : The compound is involved in aromatization processes, particularly in the dehydrogenation of related tetrahydroimidazo[4,5-c]pyridine derivatives when heated in dimethyl sulfoxide (DMSO), leading to the formation of 4-aryl(hetaryl)imidazo[4,5-c]pyridine derivatives through dehydrogenation and decarboxylation (D. Lomov et al., 2014).
  • Synthesis of Antituberculosis Agents : It is used in synthesizing substituted imidazo[1,2-a]pyridine-3-carboxamide derivatives, showing potential for antituberculosis activity (Bhagwat Jadhav et al., 2016).

Structural and Coordination Chemistry

  • Aggregation of Lithium Phenolates : The compound contributes to understanding the aggregation behavior of lithium phenolates in weakly polar aprotic solvents, which is crucial for reactions involving organic lithium salts in synthetic methodologies (L. M. Jackman & Bradley D. Smith, 1988).
  • H+/K+-ATPase Inhibiting Drug Precursors : It is used in the synthesis of substituted imidazo[1,2-h][1,7]naphthyridines, serving as precursors in the synthesis of gastric H+/K+-ATPase inhibiting drugs (J. Senn-Bilfinger et al., 2008).

Lithium Coordination and Reactivity Studies

  • Study of Lithium Coordination : Research on lithium coordination in various complexes, such as lithium oligo-α-pyridylamides, enhances understanding of their role in coordination chemistry and potential applications as molecular wires and magnets (Arsen Raza et al., 2022).
  • Lithium Diisopropylamide Solvation Studies : Investigations into the solvation structures of lithium diisopropylamide in various solvents contribute to the broader understanding of lithium reactivity and coordination in organic synthesis (J. Remenar et al., 1997).

Mechanism of Action

While the specific mechanism of action for your compound is not available, it’s worth noting that many hydrazone derivatives are known to exhibit a wide variety of biological activities .

Properties

IUPAC Name

lithium;2,6-dimethyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-3-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H14N2O2.Li/c1-6-3-4-8-11-7(2)9(10(13)14)12(8)5-6;/h6H,3-5H2,1-2H3,(H,13,14);/q;+1/p-1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OVZIYVRUOBZGQX-UHFFFAOYSA-M
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Li+].CC1CCC2=NC(=C(N2C1)C(=O)[O-])C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H13LiN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

200.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.